Cas no 1251924-01-2 (4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride)

4-(1,3-Thiazol-2-yl)butan-1-amine dihydrochloride is a chemically stable, high-purity compound featuring a thiazole moiety linked to a butylamine chain, with dihydrochloride salt formation enhancing its solubility in aqueous and polar solvents. The thiazole ring contributes to its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its well-defined structure and consistent purity make it suitable for research applications requiring precise molecular modifications. The dihydrochloride form ensures improved handling and storage stability, while its reactivity allows for further functionalization, making it valuable in medicinal chemistry and drug discovery workflows.
4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride structure
1251924-01-2 structure
Product Name:4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride
CAS No:1251924-01-2
MF:C7H13ClN2S
MW:192.709519147873
CID:4582066
Update Time:2025-10-31

4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride
    • Inchi: 1S/C7H12N2S.ClH/c8-4-2-1-3-7-9-5-6-10-7;/h5-6H,1-4,8H2;1H
    • InChI Key: KLVQQTCKQCFXKW-UHFFFAOYSA-N
    • SMILES: C(C1SC=CN=1)CCCN.Cl

4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride Security Information

4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride Pricemore >>

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Additional information on 4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride

Recent Advances in the Study of 4-(1,3-thiazol-2-yl)butan-1-amine Dihydrochloride (CAS: 1251924-01-2)

The compound 4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride (CAS: 1251924-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole moiety and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving the condensation of 2-aminothiazole with butyrolactone, followed by reduction and dihydrochloride salt formation. This method has been lauded for its efficiency and reproducibility, which are critical for industrial-scale production.

Pharmacological investigations have revealed that 4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride exhibits potent activity as a modulator of certain neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Preclinical studies in animal models have demonstrated its ability to cross the blood-brain barrier and exert measurable effects on behavior and motor function.

In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new antibiotic development.

Despite these promising findings, challenges remain in the clinical translation of 4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic profile while maintaining therapeutic efficacy.

In conclusion, 4-(1,3-thiazol-2-yl)butan-1-amine dihydrochloride represents a versatile compound with multiple therapeutic potentials. Its recent advancements in synthesis, pharmacological characterization, and mechanistic understanding highlight its importance in contemporary drug discovery. Future studies should aim to bridge the gap between preclinical findings and clinical applications, ultimately contributing to the development of novel treatments for various diseases.

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